molecular formula C7H7ClN4 B3361814 2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine CAS No. 934524-27-3

2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

Cat. No. B3361814
CAS RN: 934524-27-3
M. Wt: 182.61 g/mol
InChI Key: ZGRADWKJDNWYCQ-UHFFFAOYSA-N
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Description

2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a compound that belongs to the class of halogenated heterocycles . It has an empirical formula of C6H4ClN3 and a molecular weight of 153.57 .


Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidine derivatives, including 2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, involves the use of a microwave technique . This method is considered a new and robust approach for preparing this type of pyrrolo[2,3-d]pyrimidine derivatives . The synthesis involves the introduction of chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2 .


Molecular Structure Analysis

The molecular structure of 2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine was characterized using spectral and elemental analyses, as well as single-crystal X-ray diffraction . The SMILES string representation of the molecule is Clc1ncc2cc[nH]c2n1 .


Chemical Reactions Analysis

The 4-chloro group of pyrrolo[2,3-d]pyrimidines, such as 2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, serves as a leaving group for a variety of nucleophilic substitutions . This property is well established and is utilized in the synthesis of various 4-alkylamino-7H-pyrrolo[2,3-d]pyrimidines .


Physical And Chemical Properties Analysis

2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a solid compound . It has a density of 1.205±0.06 g/cm3 . The compound’s pKa is predicted to be 13.36±0.50 .

Safety And Hazards

The compound is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . This indicates that it is toxic if swallowed. The compound is also classified as a combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects .

properties

IUPAC Name

2-chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7ClN4/c1-9-5-4-2-3-10-6(4)12-7(8)11-5/h2-3H,1H3,(H2,9,10,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZGRADWKJDNWYCQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=NC(=NC2=C1C=CN2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7ClN4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30732589
Record name 2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30732589
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

182.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

CAS RN

934524-27-3
Record name 2-Chloro-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30732589
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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